Cas no 23204-38-8 (1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,5-amino-)

• Product Name: 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,5-amino-
• CAS No: 23204-38-8
• MF: C₁₂H₇NO₃
• MW: 213.188883066177
• CID: 251839
• PubChem ID: 12680923
• Update Time: 2025-04-24

1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,5-amino- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,5-amino-
• 3-amino-1,8-naphthalic anhydride
• 3-Amino-1,8-naphthalenedicarboxylic anhydride
• Naphthalicanhydride, 3-amino- (8CI)
• CS-0333529
• SCHEMBL1565203
• 5-amino-1H,3H-benzo[de]isochromene-1,3-dione
• 5-AMINOBENZO[DE]ISOCHROMENE-1,3-DIONE
• 5-Amino-1H,3H-naphtho[1,8-cd]pyran-1,3-dione
• DTXSID90506723
• 7-amino-3-oxatricyclo[7.3.1.05, 13]trideca-1(12), 5(13), 6, 8, 10-pentaene-2, 4-dione
• BDBM50426884
• 23204-38-8
• 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione, 5-amino-
• AKOS003611394
• JUFBFZSMKMBCBO-UHFFFAOYSA-N
• CHEMBL2323377
• AB10023
• 5-AMINO-BENZO[DE]ISOCHROMENE-1,3-DIONE

• Inchi： 1S/C12H7NO3/c13-7-4-6-2-1-3-8-10(6)9(5-7)12(15)16-11(8)14/h1-5H,13H2
• InChI Key： JUFBFZSMKMBCBO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C3C=C(C=C(C1=O)C3=2)N)=O

Computed Properties

• Exact Mass: 213.042593085g/mol
• Monoisotopic Mass: 213.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,8-naphthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives 1,8-naphthalic anhydrides

Additional information on 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,5-amino-

Comprehensive Guide to 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,5-amino- (CAS No. 23204-38-8): Properties, Applications, and Market Insights

1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,5-amino- (CAS No. 23204-38-8) is a specialized organic compound that has garnered significant attention in both academic and industrial research. This heterocyclic compound, featuring a naphthopyran core with an amino substituent, is known for its unique photophysical and chemical properties. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in fluorescent dyes, organic electronics, and pharmaceutical intermediates. In this article, we delve into the molecular structure, synthesis methods, key applications, and emerging trends surrounding this versatile chemical.

The molecular structure of 5-amino-1H,3H-naphtho[1,8-cd]pyran-1,3-dione consists of a fused naphthopyran ring system with an amino group at the 5-position. This structural arrangement contributes to its notable electron-accepting properties, making it valuable in the development of organic semiconductors and photovoltaic materials. Recent studies have highlighted its potential in OLED technology, where its fluorescence characteristics can be tuned for specific emission wavelengths. The compound's solubility in common organic solvents like DMF and DMSO further enhances its utility in various chemical processes.

From a synthetic chemistry perspective, 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,5-amino- can be prepared through several routes, with the most common being the condensation of appropriate naphthalene precursors followed by amination. The purity of the final product is crucial for its performance in advanced applications, which has led to the development of sophisticated purification techniques including column chromatography and recrystallization. Analytical methods such as HPLC and mass spectrometry are routinely employed to verify the compound's identity and assess its quality.

In the field of material science, this compound has shown promise as a building block for functional materials. Its ability to participate in π-π stacking interactions makes it particularly interesting for designing molecular sensors and supramolecular assemblies. Recent publications have explored its incorporation into metal-organic frameworks (MOFs) for gas storage applications, addressing current environmental concerns about carbon capture technologies. The compound's thermal stability, typically up to 250°C, further supports its use in high-performance materials.

The pharmaceutical industry has also shown interest in 5-amino-naphthopyrandione derivatives as potential bioactive scaffolds. While not directly used as a drug, its structural features make it a valuable intermediate for developing compounds with potential antimicrobial or anti-inflammatory properties. Researchers are particularly interested in its possible role in targeted drug delivery systems, especially given the current focus on personalized medicine approaches in healthcare innovation.

Market analysis indicates growing demand for 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,5-amino- across several sectors. The compound's niche applications in advanced materials and specialty chemicals have created opportunities for manufacturers to develop customized formulations. Current pricing trends reflect its specialized nature, with research-grade quantities typically commanding premium prices compared to bulk industrial chemicals. Suppliers are increasingly offering custom synthesis services to meet the specific requirements of academic and industrial clients.

Environmental and safety considerations for handling CAS 23204-38-8 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Storage should be in cool, dry conditions away from strong oxidizers, with attention to standard chemical compatibility guidelines. The compound's environmental fate and biodegradability characteristics are subjects of ongoing research, particularly in light of increasing regulatory focus on green chemistry principles.

Recent technological advancements have opened new possibilities for naphthopyran derivatives in cutting-edge applications. The compound's potential in bioimaging probes is being explored, leveraging its fluorescence properties for cellular imaging techniques. Additionally, its electronic characteristics make it a candidate for use in next-generation batteries and energy storage devices, aligning with global trends toward renewable energy solutions. These developments position 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,5-amino- as a compound with significant future potential across multiple high-tech industries.

For researchers and industry professionals seeking detailed technical information about 5-amino-1H,3H-naphtho[1,8-cd]pyran-1,3-dione, numerous resources are available. The compound's spectral data (including NMR and IR spectra) have been well-documented in chemical literature, facilitating its identification and characterization. Several patent applications have emerged in recent years covering novel uses of this compound and its derivatives, indicating active commercial interest in its applications. Academic institutions and specialty chemical suppliers continue to investigate methods for optimizing its synthesis and expanding its utility in innovative technologies.